Cas no 98040-93-8 (Benzoic acid, pentafluoro-, 1,1-dimethylethyl ester)

Benzoic acid, pentafluoro-, 1,1-dimethylethyl ester structure
98040-93-8 structure
Product Name:Benzoic acid, pentafluoro-, 1,1-dimethylethyl ester
CAS No:98040-93-8
MF:C11H9F5O2
MW:268.179980993271
CID:2820525
PubChem ID:2203471
Update Time:2024-10-25

Benzoic acid, pentafluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2,3,4,5,6-pentafluorobenzoate
    • Benzoic acid, pentafluoro-, 1,1-dimethylethyl ester
    • HMS1593H08
    • Benzoic acid, 2,3,4,5,6-pentafluoro-, 1,1-dimethylethyl ester
    • AKOS002723509
    • BS-47820
    • 98040-93-8
    • E84222
    • DTXSID90366980
    • Inchi： 1S/C11H9F5O2/c1-11(2,3)18-10(17)4-5(12)7(14)9(16)8(15)6(4)13/h1-3H3
    • InChI Key： MWMSVYICOCCEKL-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C(=C(C=1C(=O)OC(C)(C)C)F)F)F)F

Computed Properties

  • Exact Mass: 268.05227034g/mol
  • Monoisotopic Mass: 268.05227034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3

Benzoic acid, pentafluoro-, 1,1-dimethylethyl ester Pricemore >>

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Benzoic acid, pentafluoro-, 1,1-dimethylethyl ester Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:98040-93-8)Benzoic acid, pentafluoro-, 1,1-dimethylethyl ester
Order Number:A1070384
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:44
Price ($):212.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:98040-93-8)Benzoic acid, pentafluoro-, 1,1-dimethylethyl ester
A1070384
Purity:99%
Quantity:5g
Price ($):212.0
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